molecular formula C13H14O2 B8353787 3-(2-Formylphenoxy)cyclohexene

3-(2-Formylphenoxy)cyclohexene

Cat. No.: B8353787
M. Wt: 202.25 g/mol
InChI Key: YVBANCSGRQHWLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Formylphenoxy)cyclohexene is a useful research compound. Its molecular formula is C13H14O2 and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14O2

Molecular Weight

202.25 g/mol

IUPAC Name

2-cyclohex-2-en-1-yloxybenzaldehyde

InChI

InChI=1S/C13H14O2/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h2,4-7,9-10,12H,1,3,8H2

InChI Key

YVBANCSGRQHWLC-UHFFFAOYSA-N

Canonical SMILES

C1CC=CC(C1)OC2=CC=CC=C2C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 10-liter reactor there were introduced 633.4 g (5.19 moles) of salicylaldehyde, 5 liters of acetone and 717.3 g of potassium carbonate, and the mixture was left with stirring at room temperature. After precipitation of the phenate, 836 g (5.19 moles) of 3-bromocyclohexene were rapidly added dropwise, and the mixture was brought to reflux for 21/2 hours. After removal of the inorganic salts by filtration, and evaporation of the solvent, the residue was taken up in ethyl ether, washed with 10% caustic soda and then water, and the ether phase was then dried over Na2SO4. After filtration and elimination of the ether, there were obtained 975 g of 3-(2-formylphenoxy)cyclohexene, which was used directly in the following stage.
Quantity
633.4 g
Type
reactant
Reaction Step One
Quantity
717.3 g
Type
reactant
Reaction Step One
Quantity
5 L
Type
solvent
Reaction Step One
Quantity
836 g
Type
reactant
Reaction Step Two

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